Cas no 820212-75-7 (Phenol, 4-(1,1-dimethylethyl)-2,6-bis[[(4-hydroxyphenyl)imino]methyl]-)

• Product Name: Phenol, 4-(1,1-dimethylethyl)-2,6-bis[[(4-hydroxyphenyl)imino]methyl]-
• CAS No: 820212-75-7
• MF: C₂₄H₂₄N₂O₃
• MW: 388.458966255188
• CID: 701448
• PubChem ID: 136229009
• Update Time: 2025-04-19

Phenol, 4-(1,1-dimethylethyl)-2,6-bis[[(4-hydroxyphenyl)imino]methyl]- Chemical and Physical Properties

Names and Identifiers

• Phenol, 4-(1,1-dimethylethyl)-2,6-bis[[(4-hydroxyphenyl)imino]methyl]-
• 4-tert-butyl-6-[(4-hydroxyanilino)methylidene]-2-[(4-hydroxyphenyl)iminomethyl]cyclohexa-2,4-dien-1-one
• 4-(t-butyl)-2,6-di(4-hydroxyphenyliminomethyl)phenol
• DTXSID80839698
• 820212-75-7
• 4-tert-Butyl-6-[(4-hydroxyanilino)methylidene]-2-{(E)-[(4-hydroxyphenyl)imino]methyl}cyclohexa-2,4-dien-1-one

• Inchi： 1S/C24H24N2O3/c1-24(2,3)18-12-16(14-25-19-4-8-21(27)9-5-19)23(29)17(13-18)15-26-20-6-10-22(28)11-7-20/h4-15,27-29H,1-3H3/b25-14+,26-15+
• InChI Key： JWPAWBHMULMMCL-LVSXPEEVSA-N
• SMILES： OC1C(/C=N/C2C=CC(=CC=2)O)=CC(=CC=1/C=N/C1C=CC(=CC=1)O)C(C)(C)C

Computed Properties

• Exact Mass: 388.17869263g/mol
• Monoisotopic Mass: 388.17869263g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 29
• Rotatable Bond Count: 5
• Complexity: 513
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.1
• Topological Polar Surface Area: 85.4Ų